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Compound of Interest

Compound Name: PD 174265

Cat. No.: B15615081 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides a detailed, step-by-

step procedure for the proper disposal of PD 174265, a potent EGFR tyrosine kinase inhibitor.

Adherence to these protocols is critical for laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the specific Safety Data Sheet

(SDS) provided by the supplier of PD 174265 and your institution's Environmental Health and

Safety (EHS) department. The following are general best-practice precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including double nitrile

gloves, safety goggles, and a lab coat.

Ventilation: All handling of solid PD 174265 and its concentrated solutions should be

conducted in a certified chemical fume hood to prevent inhalation of dust or aerosols.

Avoid Contamination: Prevent the compound from coming into contact with skin, eyes, and

clothing. In case of contact, rinse the affected area immediately with copious amounts of

water.

PD 174265 Properties
The following table summarizes key quantitative data for PD 174265.
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Property Value

Molecular Formula C₁₇H₁₅BrN₄O

Molecular Weight 371.2 g/mol

CAS Number 216163-53-0

IC₅₀ for EGFR Kinase 0.45 nM

Solubility in DMSO 10 mg/mL

Storage Temperature -20°C

Step-by-Step Disposal Procedure
The proper disposal of PD 174265 involves careful segregation of waste streams. Never mix

chemical waste with regular trash.

Properly segregate waste at the point of generation.

Solid Waste:

Unused or Expired Compound: The original container with any remaining solid PD 174265
must be disposed of as hazardous chemical waste.

Contaminated Materials: All disposable items that have come into direct contact with PD
174265, such as pipette tips, tubes, vials, gloves, and bench paper, are to be collected as

solid chemical waste.

Liquid Waste:

Contaminated Solutions: All solutions containing PD 174265, including stock solutions

(e.g., in DMSO), cell culture media, and assay buffers, must be collected as liquid

chemical waste.

Solvent Compatibility: Use separate, compatible, and clearly labeled waste containers for

halogenated and non-halogenated solvent waste streams.
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Containers: Use only approved, leak-proof, and chemically resistant containers for waste

collection.

Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical

name: "PD 174265". Also, indicate the solvent and approximate concentration. Follow your

institution's specific labeling requirements.

Store sealed hazardous waste containers in a designated and well-ventilated satellite

accumulation area within the laboratory.

This area should have secondary containment to mitigate any potential leaks.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Follow their specific procedures for waste pickup requests. Do not attempt to dispose of PD
174265 down the drain or in regular solid waste.

Experimental Protocols
The disposal procedures outlined above are based on general best practices for potent small

molecule kinase inhibitors. Specific experimental protocols that generate waste containing PD
174265 should incorporate these waste disposal steps directly into the workflow to ensure

continuous safety and compliance.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PD 174265.
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Caption: Logical workflow for the safe disposal of PD 174265 waste.
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[https://www.benchchem.com/product/b15615081#pd-174265-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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